Cas no 1147109-42-9 (tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate)

• Product Name: tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate
• CAS No: 1147109-42-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD24212994
• CID: 2117199
• PubChem ID: 70845887
• Update Time: 2025-06-09

tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-(aminomethyl)cyclopropyl)methylcarbamate
• tert-Butyl ((1-(aminomethyl)cyclopropyl)methyl)carbamate
• tert-butyl N-{[1-(aminomethyl)cyclopropyl]methyl}carbamate
• Tert-butyl N-[[1-(aminomethyl)cyclopropyl]methyl]carbamate
• tert-Butyl {[1-(aminomethyl)cyclopropyl]methyl}carbamate
• SY200782
• EN300-208493
• PS-18988
• N-Boc-1-[1-(aminomethyl)cyclopropyl]methanamine
• SCHEMBL13162528
• C77463
• 1-(Aminomethyl)-1-(Boc-aminomethyl)cyclopropane
• t-Butyl ((1-(aminomethyl)cyclopropyl)methyl)carbamate
• tert-Butyl((1-(aminomethyl)cyclopropyl)methyl)carbamate
• ALBB-032689
• MFCD24212994
• 1147109-42-9
• DA-47759
• CS-0133682
• tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate

• MDL： MFCD24212994
• Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-7-10(6-11)4-5-10/h4-7,11H2,1-3H3,(H,12,13)
• InChI Key： QDMJKYSNGKLNDA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(CN)CC1)=O

Computed Properties

• Exact Mass: 200.152
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate

Introduction to tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate (CAS No. 1147109-42-9)

tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate (CAS No. 1147109-42-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBCAMC, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of TBCAMC.

The chemical structure of TBCAMC is characterized by a tert-butyl carbamate group attached to an aminomethylcyclopropylmethyl moiety. The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. The cyclopropyl ring, on the other hand, imparts unique conformational constraints and steric effects that can influence the compound's biological activity.

Synthesis of TBCAMC typically involves several steps, starting with the formation of the aminomethylcyclopropylmethyl intermediate. One common approach is to react cyclopropylmethylamine with formaldehyde to form the aminomethyl derivative, followed by coupling with tert-butyl isocyanate to yield the final product. This synthetic route has been optimized in recent studies to improve yield and purity, making it more suitable for large-scale production.

In terms of biological activity, TBCAMC has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, TBCAMC has been found to exhibit selective binding to certain GPCRs, such as the serotonin receptor 5-HT_2A. This selective binding property makes it a valuable tool for studying receptor function and developing new drugs for psychiatric disorders.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of TBCAMC. Molecular dynamics simulations have provided insights into the conformational flexibility and binding modes of the compound within receptor pockets. These simulations have helped identify key residues involved in receptor-ligand interactions, guiding the rational design of more potent and selective analogs.

Beyond its role as a receptor modulator, TBCAMC has also been explored for its potential in neurodegenerative diseases. Studies have shown that it can cross the blood-brain barrier efficiently, making it a candidate for central nervous system (CNS) disorders. Preclinical models of Alzheimer's disease and Parkinson's disease have demonstrated that TBCAMC can modulate neuroinflammatory responses and protect against neuronal damage.

In addition to its therapeutic applications, TBCAMC has found use as a research tool in academic and industrial laboratories. Its ability to selectively bind to specific receptors makes it an excellent probe for investigating signaling pathways and validating drug targets. This utility has led to its inclusion in high-throughput screening assays and other drug discovery platforms.

The safety profile of TBCAMC is another important aspect that has been extensively studied. Toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-Butyl N-{1-(Aminomethyl)cyclopropylmethyl}carbamate (CAS No. 1147109-42-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, TBCAMC is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.